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Compound of Interest

Compound Name: Boc-L-Ala-OH-d4

Cat. No.: B563156 Get Quote

An in-depth guide to the determination of the molecular weight for Boc-L-Ala-OH-d4, tailored

for researchers, scientists, and drug development professionals. This document provides a

detailed breakdown of the compound's molecular composition and the calculation of its

deuterated variant's molecular weight.

Understanding the Components
Boc-L-Ala-OH, also known as N-(tert-Butoxycarbonyl)-L-alanine, is a commonly used protected

form of the amino acid L-alanine. The "Boc" group is a tert-butoxycarbonyl protecting group.

The "-d4" suffix indicates that four hydrogen atoms (H) in the molecule have been replaced by

deuterium (D) atoms. Deuterium is a stable isotope of hydrogen with a nucleus containing one

proton and one neutron, making it approximately twice as heavy as protium (the most common

hydrogen isotope).

Molecular Weight Calculation
The molecular weight of Boc-L-Ala-OH-d4 is calculated by taking the molecular weight of the

standard Boc-L-Ala-OH and adjusting for the mass difference between four hydrogen atoms

and four deuterium atoms.

The standard molecular weight of Boc-L-Ala-OH (chemical formula C₈H₁₅NO₄) is approximately

189.21 g/mol .[1][2][3] The atomic weight of deuterium is approximately 2.014 g/mol .[4][5]

The calculation is as follows:

Start with the molecular weight of Boc-L-Ala-OH: 189.21 g/mol
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Subtract the mass of four hydrogen atoms: 4 x ~1.008 g/mol

Add the mass of four deuterium atoms: 4 x ~2.014 g/mol

This results in a net increase in mass for each deuteration.

Quantitative Data Summary
For clarity and direct comparison, the relevant molecular weights are summarized in the table

below.

Compound/Isotope Chemical Formula Molecular Weight ( g/mol )

Boc-L-Ala-OH C₈H₁₅NO₄ 189.21[1][2][3]

Hydrogen (H) H ~1.008

Deuterium (D) D ~2.014[4][5]

Boc-L-Ala-OH-d4 C₈H₁₁D₄NO₄ ~193.23

Note: The exact molecular weight can vary slightly depending on the specific isotopic

composition of the constituent atoms.

Logical Relationship for Molecular Weight
Calculation
The following diagram illustrates the logical process for calculating the final molecular weight of

the deuterated compound.

Initial Compound Isotopic Substitution Final Compound

Boc-L-Ala-OH
(C₈H₁₅NO₄)
MW: 189.21

Remove 4 x Hydrogen
(4 x ~1.008)

 - 4H Add 4 x Deuterium
(4 x ~2.014)

Boc-L-Ala-OH-d4
(C₈H₁₁D₄NO₄)
MW: ~193.23

 + 4D 
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Caption: Calculation workflow for Boc-L-Ala-OH-d4 molecular weight.

Experimental Protocols
While this document provides a theoretical calculation, the definitive molecular weight of a

specific batch of Boc-L-Ala-OH-d4 would be experimentally confirmed using mass

spectrometry.

Methodology: High-Resolution Mass Spectrometry (HRMS)

Sample Preparation: A dilute solution of Boc-L-Ala-OH-d4 is prepared in a suitable volatile

solvent (e.g., methanol, acetonitrile). An internal standard may be added for mass accuracy.

Ionization: The sample is introduced into the mass spectrometer and ionized, typically using

electrospray ionization (ESI) to generate protonated molecules, [M+H]⁺.

Mass Analysis: The ions are guided into a high-resolution mass analyzer (e.g., Orbitrap, FT-

ICR, or TOF). The analyzer separates ions based on their mass-to-charge ratio (m/z).

Detection: The detector records the abundance of ions at each m/z value.

Data Analysis: The resulting spectrum will show a peak corresponding to the [M+H]⁺ of Boc-
L-Ala-OH-d4. The exact mass is determined from this peak, and the molecular weight is

calculated. The high resolution allows for the differentiation between the deuterated

compound and any residual non-deuterated material based on the precise mass difference.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b563156#molecular-weight-of-boc-l-ala-oh-d4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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